Cas no 331829-80-2 (N'-(pyridin-3-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide)

• Product Name: N'-(pyridin-3-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide
• CAS No: 331829-80-2
• MF: C₁₁H₁₀N₄O₂S
• MW: 262.287700176239
• CID: 5460655
• Update Time: 2025-06-11

N'-(pyridin-3-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-3-ylmethyl)-N'-(1,3-thiazol-2-yl)oxamide
• N-(pyridin-3-ylmethyl)-N'-(1,3-thiazol-2-yl)ethanediamide
• Cambridge id 5662595
• MLS000712868
• HMS2694O13
• STK867867
• SMR000282635
• N1-(pyridin-3-ylmethyl)-N2-(thiazol-2-yl)oxalamide
• N~1~-(3-pyridinylmethyl)-N~2~-(1,3-thiazol-2-yl)ethanediamide
• Ethanediamide, N1-(3-pyridinylmethyl)-N2-2-thiazolyl-
• N'-(pyridin-3-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide

• Inchi： 1S/C11H10N4O2S/c16-9(10(17)15-11-13-4-5-18-11)14-7-8-2-1-3-12-6-8/h1-6H,7H2,(H,14,16)(H,13,15,17)
• InChI Key： MLOMIIQWTGXAGE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C(NCC1C=NC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 0.6
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(pyridin-3-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide

Comprehensive Overview of N'-(pyridin-3-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide (CAS No. 331829-80-2)

In the realm of organic chemistry and pharmaceutical research, N'-(pyridin-3-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide (CAS No. 331829-80-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridine and thiazole moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a pyridinylmethyl group with a thiazolyl backbone, linked via an ethanediamide bridge, making it a versatile candidate for drug discovery and material science.

The growing demand for heterocyclic compounds in medicinal chemistry has placed N'-(pyridin-3-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide under the spotlight. Recent studies highlight its potential as a scaffold for kinase inhibitors, a hot topic in cancer research. Kinase inhibitors are pivotal in targeted therapies, and the pyridine-thiazole hybrid structure of this compound aligns with the search for selective and potent inhibitors. Additionally, its hydrogen-bonding capabilities and aromatic interactions make it a promising candidate for modulating protein-ligand interactions.

From a synthetic perspective, CAS No. 331829-80-2 exemplifies the advancements in multi-component reactions and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods, and this compound's structure lends itself to eco-friendly protocols. The integration of microwave-assisted synthesis or catalytic methodologies could further enhance its accessibility, addressing the industry's push for cost-effective and scalable production.

Another trending application of N'-(pyridin-3-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide lies in the field of agrochemicals. With the global emphasis on food security and sustainable farming, novel pesticide intermediates are in high demand. The thiazole ring, known for its bioactivity, positions this compound as a potential precursor for developing next-generation crop protection agents. Its ligand-like properties could also be harnessed in metal-organic frameworks (MOFs), a cutting-edge area in materials science.

In the context of computational chemistry, CAS No. 331829-80-2 serves as a model for molecular docking and QSAR studies. The rise of AI-driven drug design has amplified the need for well-characterized compounds like this one, which can be used to train algorithms for predicting bioactivity. Its dual aromatic system and amide linkage provide a rich dataset for machine learning models aiming to optimize drug candidates.

For those searching "pyridine-thiazole hybrids uses" or "ethanediamide derivatives in drug discovery," this compound offers a compelling case study. Its structural features align with the search for multi-target therapeutics, a trending approach in treating complex diseases like neurodegenerative disorders. The neuroprotective potential of similar compounds has sparked interest in exploring CAS No. 331829-80-2 for central nervous system (CNS) applications.

In summary, N'-(pyridin-3-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide (CAS No. 331829-80-2) represents a multifaceted molecule with applications spanning pharmaceuticals, agrochemicals, and materials science. Its relevance to contemporary research themes—such as kinase inhibition, sustainable synthesis, and AI-aided design—ensures its continued prominence in scientific literature and industrial innovation.